Dilanthanum trimagnesium dodecanitrate

• CAS RN: 13826-42-1
• Molecular Formula: La2Mg3N12O36
• Molecular Weight: 1094.79 g/mol
• IUPAC Name: trimagnesium;lanthanum(3+);dodecanitrate
• InChI: InChI=1S/2La.3Mg.12NO3/c;;;;;12*2-1(3)4/q2*+3;3*+2;12*-1
• InChI Key: UQNPQKKXQOPCHF-UHFFFAOYSA-N
• SMILES: [N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[Mg+2].[Mg+2].[Mg+2].[La+3].[La+3]
• synonyms: dilanthanum trimagnesium dodecanitrate

Description

Dilanthanum trimagnesium dodecanitrate is a chemical compound that has gained attention in the scientific community due to its potential applications in biomedical research. It is a complex molecule that consists of three magnesium ions, one dodecanitrate anion, and two lanthanum ions.

Scientific Research Applications

Dilanthanum trimagnesium dodecanitrate has numerous applications in scientific research, particularly in the field of biomedicine. It has been shown to have antimicrobial properties, which make it a potential candidate for the development of new antibiotics. Moreover, it has been used in the development of new imaging agents for magnetic resonance imaging (MRI) and computed tomography (CT) scans. It has also been used in the development of new drug delivery systems, as it can encapsulate drugs and release them in a controlled manner.

Mechanism Of Action

The mechanism of action of Dilanthanum trimagnesium dodecanitrate is not fully understood. However, it is believed that its antimicrobial properties are due to its ability to disrupt the cell membrane of bacteria, leading to their death. Its ability to encapsulate drugs is due to its unique structure, which allows it to form stable complexes with different types of drugs.

Biochemical And Physiological Effects

Dilanthanum trimagnesium dodecanitrate has been shown to have low toxicity and minimal side effects in animal studies. However, its long-term effects on human health are not yet known. It has been shown to have antioxidant properties, which may have potential applications in the treatment of various diseases, such as cancer and cardiovascular diseases.

Advantages And Limitations For Lab Experiments

One of the main advantages of Dilanthanum trimagnesium dodecanitrate is its versatility in different laboratory experiments. It can be used in various applications, such as drug delivery, imaging, and antimicrobial studies. However, its synthesis process is complex and requires specialized equipment and expertise. Moreover, its stability in different environments and its long-term effects on human health are still under investigation.

Future Directions

There are several future directions for the use of Dilanthanum trimagnesium dodecanitrate in scientific research. One of the most promising areas is the development of new drug delivery systems that can target specific cells and tissues. Moreover, its potential as an antimicrobial agent can be further explored to develop new antibiotics that can combat drug-resistant bacteria. Its antioxidant properties can also be studied further to develop new treatments for various diseases. Overall, Dilanthanum trimagnesium dodecanitrate has great potential for various scientific applications and warrants further investigation.

Synthesis Methods

The synthesis of Dilanthanum trimagnesium dodecanitrate is a complex process that involves the use of various chemical reagents and techniques. The most commonly used method involves the reaction between lanthanum nitrate, magnesium nitrate, and dodecanitric acid in a controlled environment. The resulting compound is then purified using different separation techniques, such as column chromatography and recrystallization.